![molecular formula C7H3BrClNO3S B6174286 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride CAS No. 2680532-06-1](/img/no-structure.png)
5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride
Overview
Description
5-Bromofuro[2,3-b]pyridine-2-sulfonyl chloride (5-BFPSC) is an important synthetic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound with a bromine atom attached to a furo[2,3-b]pyridine ring, which is then attached to a sulfonyl chloride group. 5-BFPSC is a versatile compound with multiple possible uses in chemical synthesis and research.
Scientific Research Applications
5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It is also used in the synthesis of heterocyclic compounds, such as pyridine derivatives, and as a building block for more complex molecules.
Mechanism of Action
The mechanism of action of 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride is based on its ability to act as a nucleophilic catalyst. This means that it can act as a catalyst for a variety of reactions, such as the formation of carbon-carbon bonds, by providing an electron-rich environment for the reaction to take place. This allows for the formation of more complex molecules, such as heterocyclic compounds, from simpler starting materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride are not well understood. It is known to be non-toxic and non-irritating, and it is not known to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride in lab experiments is its versatility. It can be used in a variety of reactions, including those involving the formation of carbon-carbon bonds. It is also relatively easy to handle and store, making it an ideal reagent for laboratory use. However, it is important to note that 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride is a highly reactive compound, and it should be handled with care.
Future Directions
The future of 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride is promising, as it has already proven to be a versatile and useful compound in a variety of scientific research applications. In the future, it is likely that 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride will be used in more complex syntheses, such as the synthesis of pharmaceuticals and other biologically active compounds. Additionally, it is possible that 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride could be used in the development of new catalysts for a variety of reactions. Finally, it is possible that 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride can be synthesized from a variety of starting materials. One of the most common methods for its synthesis involves the reaction of 5-bromo-2-furoic acid with thionyl chloride. This reaction produces an intermediate product, 5-bromo-2-furoyl chloride, which is then treated with a base such as potassium carbonate to produce the desired 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride involves the conversion of furo[2,3-b]pyridine-2-sulfonic acid to the corresponding sulfonyl chloride derivative through reaction with thionyl chloride, followed by bromination of the furo ring using N-bromosuccinimide (NBS).", "Starting Materials": [ "Furo[2,3-b]pyridine-2-sulfonic acid", "Thionyl chloride", "N-bromosuccinimide (NBS)" ], "Reaction": [ "Step 1: Furo[2,3-b]pyridine-2-sulfonic acid is dissolved in dry dichloromethane.", "Step 2: Thionyl chloride is added dropwise to the solution while stirring at room temperature.", "Step 3: The reaction mixture is heated under reflux for 2 hours.", "Step 4: The excess thionyl chloride is removed under reduced pressure.", "Step 5: The resulting furo[2,3-b]pyridine-2-sulfonyl chloride is dissolved in dry dichloromethane.", "Step 6: N-bromosuccinimide (NBS) is added to the solution at 0°C.", "Step 7: The reaction mixture is stirred at room temperature for 2 hours.", "Step 8: The reaction is quenched with water and the organic layer is separated.", "Step 9: The organic layer is washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "Step 10: The crude product is purified by column chromatography to yield 5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride." ] } | |
CAS RN |
2680532-06-1 |
Product Name |
5-bromofuro[2,3-b]pyridine-2-sulfonyl chloride |
Molecular Formula |
C7H3BrClNO3S |
Molecular Weight |
296.5 |
Purity |
95 |
Origin of Product |
United States |
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